Methyl thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C9H7NO2S/c1-12-9(11)7-5-6-3-2-4-10-8(6)13-7/h2-5H,1H3
• InChI Key: SUHXBEISAFXKIN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)N=CC=C2
• Molecular Formula: C9H7NO2S
• Molecular Weight: 193.22 g/mol

Description

“Methyl thieno[2,3-b]pyridine-2-carboxylate” is a chemical compound that has been synthesized as part of research programs targeting novel molecules with potential anti-inflammatory properties.

Synthesis Analysis

The synthesis of “Methyl thieno[2,3-b]pyridine-2-carboxylate” involves the reaction of Methyl 2-chloro nicotinoate and methyl thioglycolate in anhydrous DMF. The reaction mixture is heated to 100 °C under an atmosphere of nitrogen for 21 hours.

Molecular Structure Analysis

The molecular structure of “Methyl thieno[2,3-b]pyridine-2-carboxylate” is represented by the linear formula C9H7NO2S. The InChI code for this compound is 1S/C9H7NO2S/c1-12-9(11)7-5-6-3-2-4-10-8(6)13-7/h2-5H,1H3.

Physical And Chemical Properties Analysis

“Methyl thieno[2,3-b]pyridine-2-carboxylate” is a solid compound with a melting point of 106 - 107 C. It has a molecular weight of 193.23.

Scientific Research Applications

Anti-Cancer Activity

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Anti-Inflammatory Agents

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Cell Cycle Analysis

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Pharmacological Research

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Antimicrobial Activity

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Proteomics Research

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Safety and Hazards

The safety information available for “Methyl thieno[2,3-b]pyridine-2-carboxylate” indicates that it has hazard statements H302, H312, H332. The precautionary statements and MSDS are available.

Mechanism of Action

Mode of Action

The mode of action of Methyl thieno[2,3-b]pyridine-2-carboxylate is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its potential targets and the resulting changes at the molecular or cellular level remain to be elucidated.

Synthesis routes and methods I

Procedure details

The synthesis is carried out according to the general procedure; for work-up, the resulting precipitate is filtered off with suction and washed twice with water and three times with ethyl acetate. The organic phase of the resulting filtrate is separated off, dried and concentrated. Using 0.22 g (1.07 mmol) of methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate and 0.24 g (3.41 mmol) of sodium nitrite, 84 mg (41% of theory) of the desired product are obtained.

Synthesis routes and methods II

Procedure details

To 2-chloro-3-pyridine carboxaldehyde, compound 147-A, (5.07 g, 35.8 mmol), dissolved in MeCN (30 mL) was added triethylamine (6.5 mL, 46.5 mmol) followed by methyl thioglycolate (3.49 mL, 38.3 mmol) and the reaction was refluxed for 18 h. The reaction mixture was cooled and the solvent evaporated under reduced pressure. The crude residue was partitioned between H2O and EtOAc, the layers separated and the aqueous phase extracted with EtOAc. The organic layers were combined, washed with H2O, brine, dried over Na2SO4, filtered, and the solvent evaporated under reduced pressure. The crude residue was purified by flash column chromatography (SiO2) eluting with a heptane-EtOAc gradient to afford compound 147-B as a white solid (2.01 g, 29%). 1H-NMR (DMSO-d6): δ 3.91 (s, 3H), 7.54-7.57 (m, 1H), 8.23 (s, 1H), 8.43-8.46 (m, 1H), 8.72-8.74 (m, 1H); MS: m/z 194.1 (MH+).